Cas no 1223767-57-4 (1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione)

1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione structure
1223767-57-4 structure
Product name:1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
CAS No:1223767-57-4
MF:C25H28N2OS
MW:404.567625045776
CID:5344588

1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
    • (3,4-dimethylphenyl)(2-thioxo-3-(m-tolyl)-1,4-diazaspiro[4.6]undec-3-en-1-yl)methanone
    • (3,4-dimethylphenyl)-[2-(3-methylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]methanone
    • Inchi: 1S/C25H28N2OS/c1-17-9-8-10-20(15-17)22-24(29)27(25(26-22)13-6-4-5-7-14-25)23(28)21-12-11-18(2)19(3)16-21/h8-12,15-16H,4-7,13-14H2,1-3H3
    • InChI Key: BHBRJAHDMQDLHF-UHFFFAOYSA-N
    • SMILES: S=C1C(C2C=CC=C(C)C=2)=NC2(CCCCCC2)N1C(C1C=CC(C)=C(C)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 664
  • Topological Polar Surface Area: 64.8
  • XLogP3: 6.3

1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-3941-15mg
1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223767-57-4
15mg
$89.0 2023-09-10
Life Chemicals
F3411-3941-3mg
1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223767-57-4
3mg
$63.0 2023-09-10
Life Chemicals
F3411-3941-20mg
1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223767-57-4
20mg
$99.0 2023-09-10
Life Chemicals
F3411-3941-1mg
1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223767-57-4
1mg
$54.0 2023-09-10
Life Chemicals
F3411-3941-25mg
1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223767-57-4 90%+
25mg
$109.0 2023-04-24
Life Chemicals
F3411-3941-10μmol
1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223767-57-4
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-3941-20μmol
1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223767-57-4
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-3941-2mg
1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223767-57-4
2mg
$59.0 2023-09-10
A2B Chem LLC
BA73948-1mg
1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223767-57-4
1mg
$245.00 2024-04-20
A2B Chem LLC
BA73948-10mg
1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
1223767-57-4
10mg
$291.00 2024-04-20

1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Related Literature

Additional information on 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

Comprehensive Analysis of 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS No. 1223767-57-4)

The compound 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS No. 1223767-57-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex spirocyclic architecture, combined with the presence of a thione functional group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and neurodegenerative diseases. The 1,4-diazaspiro[4.6]undec-3-ene-2-thione scaffold of this compound offers a versatile platform for further chemical modifications, enabling the development of derivatives with enhanced bioavailability and selectivity. This aligns with the growing trend in precision medicine, where tailored therapies are designed to address specific molecular targets.

One of the most frequently searched questions in the scientific community is: "What are the synthetic routes for 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione?" The synthesis typically involves multi-step organic reactions, including cyclocondensation and thionation, to achieve the desired spirocyclic framework. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and reduce reaction times, reflecting the industry's shift toward green chemistry practices.

The pharmacokinetic properties of this compound are another area of intense research. Studies have focused on its metabolic stability, protein binding affinity, and blood-brain barrier permeability, all of which are critical factors in drug development. Given the rising interest in central nervous system (CNS) disorders, the ability of this molecule to cross the BBB could open new avenues for treating conditions like Alzheimer's and Parkinson's diseases.

Another hot topic in the field is the structure-activity relationship (SAR) of 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione. Computational modeling and molecular docking studies have been employed to predict its interactions with various biological targets. These insights are invaluable for designing next-generation analogs with improved potency and reduced off-target effects, addressing the ongoing challenge of drug resistance in therapeutic applications.

From an industrial perspective, the scalability of producing this compound is a key consideration. Manufacturers are increasingly adopting continuous manufacturing and process intensification techniques to meet the demands of large-scale production while maintaining cost-efficiency. This trend is particularly relevant in the context of generic drug development, where optimizing synthesis pathways can significantly reduce time-to-market.

In conclusion, 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS No. 1223767-57-4) represents a fascinating example of modern drug discovery innovation. Its unique structural features and potential therapeutic applications make it a subject of ongoing research, with implications for treating a wide range of diseases. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.

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